Cas no 954236-33-0 (6-Fluoro-4-methylpyridin-3-amine)

• Product Name: 6-Fluoro-4-methylpyridin-3-amine
• CAS No: 954236-33-0
• MF: C₆H₇FN₂
• MW: 126.131584405899
• MDL: MFCD09864696
• CID: 654199
• PubChem ID: 26986176
• Update Time: 2025-10-28

6-Fluoro-4-methylpyridin-3-amine Chemical and Physical Properties

Names and Identifiers

• 6-Fluoro-4-methylpyridin-3-amine
• 5-Amino-2-fluoro-4-methylpyridine
• 5-Amino-2-fluoro-4-picoline
• 6-fluoro-4-methyl-pyridin-3-ylamine
• 6-Fluoro-4-methylpyridin-3-ylamine
• 6-Fluoro-4-methyl-3-pyridinamine (ACI)
• SY065158
• J-518731
• MFCD09864696
• DTXSID00650504
• SCHEMBL2067650
• 3-Amino-6-fluoro-4-methylpyridine, 95%
• 954236-33-0
• BCP26440
• PS-9174
• EN300-192345
• AKOS006345496
• AB53863
• 5-Amino-2-fluoro-4-picoline, 6-Fluoro-4-methylpyridin-3-amine
• CS-0131504

• MDL： MFCD09864696
• Inchi： 1S/C6H7FN2/c1-4-2-6(7)9-3-5(4)8/h2-3H,8H2,1H3
• InChI Key： HZGRTGMOAWUAAA-UHFFFAOYSA-N
• SMILES： FC1C=C(C)C(N)=CN=1

Computed Properties

• Exact Mass: 126.05900
• Monoisotopic Mass: 126.05932639g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 9
• Rotatable Bond Count: 0
• Complexity: 97.1
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1
• Topological Polar Surface Area: 38.9Ų

Experimental Properties

• Density: 1.196
• Melting Point: 57-62 °C
• Boiling Point: 276 ºC
• Flash Point: 120 ºC
• PSA: 38.91000
• LogP: 1.69250
• Vapor Pressure: 0.0±0.6 mmHg at 25°C

6-Fluoro-4-methylpyridin-3-amine Security Information

• Symbol:
• Signal Word：Danger
• Hazard Statement： H302-H315-H318-H335
• Warning Statement： P261-P280-P305+P351+P338
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• Hazard Category Code： 22-37/38-41
• Safety Instruction： 26-36/37/39
• Hazardous Material Identification：
• HazardClass：IRRITANT
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Additional information on 6-Fluoro-4-methylpyridin-3-amine

6-Fluoro-4-methylpyridin-3-amine (CAS 954236-33-0): A Versatile Building Block in Modern Chemistry

6-Fluoro-4-methylpyridin-3-amine (CAS 954236-33-0) is a fluorinated pyridine derivative that has gained significant attention in pharmaceutical and agrochemical research. This fluoro-substituted pyridine amine compound serves as a crucial intermediate in the synthesis of various biologically active molecules. Its unique structural features, combining a fluoro group at the 6-position and a methyl group at the 4-position of the pyridine ring, make it particularly valuable for drug discovery programs.

The growing demand for fluorinated pharmaceutical intermediates has positioned 6-Fluoro-4-methylpyridin-3-amine as an important compound in medicinal chemistry. Recent studies highlight its application in developing kinase inhibitors, which are currently one of the most researched drug classes in oncology. The presence of both fluorine and amine functional groups allows for diverse chemical modifications, making this compound a versatile building block for drug candidates.

From a chemical perspective, 6-Fluoro-4-methylpyridin-3-amine exhibits several interesting properties. The electron-withdrawing nature of the fluoro substituent influences the reactivity of the pyridine ring, while the methyl group provides steric effects that can be exploited in selective reactions. The amine functionality at the 3-position offers an excellent handle for further derivatization, commonly used in amide bond formation or reductive amination reactions.

In the context of current research trends, this compound has been investigated for its potential in developing next-generation antiviral agents, particularly in light of recent global health challenges. The fluoro-pyridine scaffold has shown promise in enhancing the metabolic stability and bioavailability of drug candidates, addressing one of the key challenges in modern drug development.

The synthesis of 6-Fluoro-4-methylpyridin-3-amine typically involves multi-step processes starting from commercially available pyridine derivatives. Recent advances in catalytic fluorination methods have improved the efficiency of introducing the fluorine atom, while protecting group strategies are often employed to selectively functionalize the amine group. These synthetic approaches are continuously being optimized to meet the growing demand for this valuable intermediate.

Quality control of 6-Fluoro-4-methylpyridin-3-amine is crucial for its applications in pharmaceutical development. Analytical methods such as HPLC purity analysis, mass spectrometry, and NMR spectroscopy are routinely employed to ensure the compound meets the stringent requirements of drug discovery programs. The typical purity grade required for research applications exceeds 97%, with some specialized applications demanding even higher purity levels.

Beyond pharmaceuticals, 6-Fluoro-4-methylpyridin-3-amine finds applications in material science, particularly in the development of fluorescent probes and organic electronic materials. The electron-deficient nature of the fluoropyridine moiety makes it interesting for designing charge-transport materials, while the amine group allows for conjugation to various molecular frameworks.

The market for fluoro-pyridine derivatives like 6-Fluoro-4-methylpyridin-3-amine has seen steady growth, driven by increasing R&D investments in pharmaceutical and specialty chemical sectors. Market analysts project continued expansion, particularly in Asia-Pacific regions where contract research and manufacturing organizations are expanding their capabilities in fluorinated compound synthesis.

Storage and handling of 6-Fluoro-4-methylpyridin-3-amine require standard laboratory precautions. The compound is typically stored under inert atmosphere at controlled temperatures to maintain stability. While not classified as highly hazardous, proper personal protective equipment should be used when handling, in line with good laboratory practices.

Recent patent literature reveals growing interest in 6-Fluoro-4-methylpyridin-3-amine derivatives, particularly in applications related to central nervous system disorders and inflammatory diseases. The compound's ability to serve as a core structure for diverse pharmacological activities makes it valuable for patent-protected drug development.

Environmental considerations for fluoro-organic compounds like 6-Fluoro-4-methylpyridin-3-amine have gained attention in recent years. While this particular compound doesn't raise significant environmental concerns, researchers are increasingly focusing on developing greener synthetic routes for such fluorinated building blocks to align with sustainable chemistry principles.

The analytical characterization of 6-Fluoro-4-methylpyridin-3-amine presents some interesting challenges due to the presence of both fluorine and nitrogen atoms. Advanced techniques like 19F NMR and LC-MS/MS are particularly useful for structural elucidation and impurity profiling of this compound, ensuring its quality for research applications.

Looking forward, the applications of 6-Fluoro-4-methylpyridin-3-amine are expected to expand into emerging areas such as proteolysis targeting chimeras (PROTACs) and other targeted protein degradation technologies. The compound's structural features make it suitable for incorporation into these novel therapeutic modalities that are revolutionizing drug discovery.

For researchers working with 6-Fluoro-4-methylpyridin-3-amine, understanding its structure-activity relationships is crucial. The position of the fluorine atom relative to the amine group creates unique electronic effects that can significantly influence the biological activity of derived compounds, making it a fascinating subject for medicinal chemistry studies.

The commercial availability of 6-Fluoro-4-methylpyridin-3-amine has improved in recent years, with several specialty chemical suppliers now offering this compound in various quantities. This increased accessibility supports its growing use in both academic and industrial research settings, facilitating innovation across multiple therapeutic areas.